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The Autism Diagnostic Observation Schedule, Second Edition (ADOS-2) is a gold-standard,

semi-structured, standardized assessment of social interaction, communication, and play for

individuals suspected of having autism spectrum disorder (ASD).[1][2] While extensively

validated in North American and Western European populations, its application to new cultural,

linguistic, and clinical groups requires rigorous evaluation to ensure diagnostic accuracy. This

guide provides a comparative analysis of the ADOS-2's performance in two such populations:

Polish-speaking individuals and adults with co-occurring psychosis.

I. Cultural and Linguistic Adaptation: The Polish
Validation of the ADOS-2 (ADOS-2-PL)
The translation and cultural adaptation of diagnostic instruments are critical for their valid use

across different linguistic and social contexts. A Polish validation study of the ADOS-2

highlights this process and provides valuable data on its psychometric properties in a non-

English-speaking population.

Comparative Performance of Diagnostic Tools in the
Polish Population
The validation of the ADOS-2-PL involved comparisons with clinical diagnoses and the Autism

Diagnostic Interview-Revised (ADI-R), another widely used diagnostic tool.[3] The following

table summarizes the psychometric properties of the ADOS-2-PL and the Polish validation of

the ADI-R.
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Instrument
Module/Algo

rithm
Sensitivity Specificity Population Source

ADOS-2-PL

Toddler

Module ("All

younger/older

with few to no

words")

>90% ~80% Toddlers
Chojnicka &

Pisula (2017)

Toddler

Module

("Older with

some words")

71% >80% Toddlers
Chojnicka &

Pisula (2017)

Module 1 >90% >80% Children
Chojnicka &

Pisula (2017)

Module 2

("Aged 5

years or

older")

84% >70% Children
Chojnicka &

Pisula (2017)

Module 3 >90% >80%
Adolescents/

Adults

Chojnicka &

Pisula (2017)

Module 4 >90% >70%
Adolescents/

Adults

Chojnicka &

Pisula (2017)

ADI-R-PL

Diagnostic

Algorithm (2-

3 years)

0.94 0.88 Children
Chojnicka &

Pisula (2019)

Diagnostic

Algorithm (4-

9 years)

0.96 0.91 Children
Chojnicka &

Pisula (2019)

Experimental Protocols
Polish Validation of the ADOS-2 (Chojnicka & Pisula, 2017)

Objective: To adapt and validate the ADOS-2 for use in a Polish-speaking population.
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Participants: A total of 401 participants were included, comprising 193 individuals with ASD,

78 with non-spectrum disorders, and 130 typically developing individuals.

Methodology:

Translation and Adaptation: The ADOS-2 was translated into Polish and culturally

adapted.

Examiner Training: Examiners underwent rigorous training to ensure reliable

administration and coding.

Data Collection: The ADOS-2-PL was administered to all participants. A subset of

participants was also assessed using the ADI-R and the Social Communication

Questionnaire (SCQ) for convergent validity.

Statistical Analysis: The study assessed interrater reliability, internal consistency, test-

retest reliability, and diagnostic validity (sensitivity and specificity) of the ADOS-2-PL

against clinical diagnoses. Confirmatory factor analysis was used to examine the

underlying structure of the instrument.

Polish Validation of the ADI-R (Chojnicka & Pisula, 2019)

Objective: To validate the Polish version of the ADI-R and develop new algorithms for

toddlers and young preschoolers.

Participants: The validation group consisted of 125 participants: 65 with ASD and 60 in a

control group (non-ASD disorders and typical development).

Methodology:

Data Collection: The ADI-R-PL was administered to the parents/caregivers of the

participants.

Statistical Analysis: The study evaluated the psychometric properties of the ADI-R-PL,

including its factor structure and diagnostic validity. New diagnostic algorithms were

developed and tested for the younger age groups.
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Experimental Workflow: ADOS-2 Cultural Validation
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Caption: Workflow for the cultural validation of the ADOS-2.

II. Application in a New Clinical Population: Adults
with Co-occurring Psychosis
Differentiating ASD from other psychiatric conditions, particularly those with overlapping

symptoms like psychosis, is a significant diagnostic challenge. Research into the use of the

ADOS-2 in adults with complex psychiatric presentations is crucial for understanding its utility

and limitations in this population.
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Diagnostic Accuracy of ADOS-2 Module 4 in Adults with
Complex Psychiatric Conditions
A study by Maddox et al. (2017) investigated the diagnostic accuracy of the ADOS-2 Module 4

in adults receiving services at community mental health centers. This study is particularly

relevant as it reflects a "real-world" clinical population with high rates of co-occurring psychiatric

conditions.

Instrument Algorithm Sensitivity Specificity

False

Positive

Rate

(among

those with

psychosis)

Population Source

ADOS-2

Module 4

WPS

Algorithm
100% 74% 30%

Adults in

community

mental

health

centers

Maddox et

al. (2017)

ADOS-2

Module 4

Revised

Algorithm
100% 70% 30%

Adults in

community

mental

health

centers

Maddox et

al. (2017)

The findings indicate that while the ADOS-2 Module 4 is highly sensitive in detecting ASD in

this population (correctly identifying all individuals with ASD), it has a notable rate of false

positives, particularly among individuals with a history of psychosis.[2] This suggests that social

communication difficulties observed in the ADOS-2 are not specific to ASD and can be present

in other severe mental illnesses.[2]

Alternative Tools and Considerations
While the Maddox et al. (2017) study did not directly compare the ADOS-2 to other

observational measures within its design, other research has explored the use of self-report
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questionnaires like the Autism-Spectrum Quotient (AQ) in adults with psychosis. However,

studies have shown that the AQ has poor discriminant ability in differentiating between adults

with ASD and those with schizophrenia spectrum disorders, raising concerns about its utility as

a screening tool in this clinical population.

The significant overlap in clinical features between ASD and psychosis necessitates a

comprehensive diagnostic approach that does not rely on a single instrument.[4]

Experimental Protocol
Diagnostic Accuracy of the ADOS-2 in Adults with Complex Psychiatric Conditions (Maddox et

al., 2017)

Objective: To evaluate the diagnostic accuracy of the ADOS-2 Module 4 in adults in

community mental health centers.

Participants: 75 adults receiving services at two large community mental health centers.

Participants had a variety of psychiatric diagnoses, with a significant portion having a history

of psychosis.

Methodology:

Recruitment: Participants were recruited from existing mental health services.

Assessments: All participants were administered the ADOS-2 Module 4. A comprehensive

diagnostic assessment was also conducted by experienced clinicians, including a review

of developmental history and all available clinical information, to establish a best-estimate

clinical diagnosis of ASD or non-ASD.

Statistical Analysis: The sensitivity and specificity of the ADOS-2 Module 4 were

calculated based on its agreement with the best-estimate clinical diagnosis. The rate of

false positives was specifically examined in the subgroup of participants with psychosis.

Logical Relationship: Differential Diagnosis of ASD and
Psychosis
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Caption: Overlapping symptoms in ASD and psychosis.

Conclusion
The validation of the ADOS-2 in new populations is an ongoing and essential area of research.

The Polish validation study demonstrates that with careful adaptation, the ADOS-2 can be a

reliable and valid tool in different cultural and linguistic settings. However, its use in complex

clinical populations, such as adults with co-occurring psychosis, requires caution. The high

sensitivity of the ADOS-2 in this group is valuable, but the significant rate of false positives

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b8022684?utm_src=pdf-body-img
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8022684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


underscores the need for it to be part of a comprehensive assessment that includes a thorough

developmental history and careful differential diagnosis by experienced clinicians. Researchers

and drug development professionals should consider these nuances when using ADOS-2 data

from diverse populations to ensure the accurate identification and characterization of study

participants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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